Cas no 2172582-24-8 (2-(1-ethyl-1H-imidazol-4-yl)cyclobutan-1-ol)

• Product Name: 2-(1-ethyl-1H-imidazol-4-yl)cyclobutan-1-ol
• CAS No: 2172582-24-8
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6446806
• PubChem ID: 165592321
• Update Time: 2025-06-09

2-(1-ethyl-1H-imidazol-4-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-imidazol-4-yl)cyclobutan-1-ol
• EN300-1624109
• 2172582-24-8

• Inchi： 1S/C9H14N2O/c1-2-11-5-8(10-6-11)7-3-4-9(7)12/h5-7,9,12H,2-4H2,1H3
• InChI Key： CHUNWUUEUKFJTJ-UHFFFAOYSA-N
• SMILES： OC1CCC1C1=CN(CC)C=N1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38Ų

Additional information on 2-(1-ethyl-1H-imidazol-4-yl)cyclobutan-1-ol

Comprehensive Overview of 2-(1-ethyl-1H-imidazol-4-yl)cyclobutan-1-ol (CAS No. 2172582-24-8)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-(1-ethyl-1H-imidazol-4-yl)cyclobutan-1-ol (CAS No. 2172582-24-8) has emerged as a compound of significant interest. This molecule, characterized by its unique imidazole and cyclobutane structural motifs, is gaining attention for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its heterocyclic framework, which is often associated with bioactive properties. The compound's CAS number 2172582-24-8 serves as a critical identifier in global chemical databases, ensuring precise tracking and regulatory compliance.

The structural complexity of 2-(1-ethyl-1H-imidazol-4-yl)cyclobutan-1-ol offers a fertile ground for exploring novel synthetic pathways and molecular interactions. Its imidazole ring, a common feature in many FDA-approved drugs, suggests potential utility in designing enzyme inhibitors or receptor modulators. Recent studies highlight the growing demand for small-molecule therapeutics, and this compound’s cyclobutanol moiety could play a pivotal role in enhancing drug bioavailability and metabolic stability. These attributes align with current trends in precision medicine and personalized healthcare, where tailored molecular designs are paramount.

From an industrial perspective, CAS 2172582-24-8 is also being investigated for its potential in advanced material synthesis. The imidazole-cyclobutane hybrid structure may contribute to the development of high-performance polymers or catalysts, addressing sustainability challenges in manufacturing. As the scientific community increasingly focuses on green chemistry, the compound’s synthetic versatility could support efforts to reduce environmental footprints while maintaining efficiency.

Another area of exploration is the compound’s role in computational chemistry and AI-driven drug design. With the rise of machine learning in molecular modeling, researchers are leveraging tools like quantum mechanics simulations to predict the behavior of 2-(1-ethyl-1H-imidazol-4-yl)cyclobutan-1-ol in biological systems. This approach accelerates the identification of promising candidates for further laboratory validation, reducing time and costs in pharmaceutical R&D.

Safety and regulatory aspects of CAS 2172582-24-8 are equally critical. While the compound is not classified as hazardous, adherence to Good Laboratory Practices (GLP) and REACH compliance ensures its responsible handling. Transparency in chemical data sheets and patent filings further underscores its legitimacy for commercial and academic use.

In summary, 2-(1-ethyl-1H-imidazol-4-yl)cyclobutan-1-ol represents a compelling case study at the intersection of organic synthesis, drug development, and material innovation. Its multifaceted applications resonate with contemporary scientific priorities, making it a noteworthy subject for ongoing research and collaboration.